4,4a,5,6-Tetrahydro-2(3H)-naphthalenone

• CAS No.: 34545-87-4
• Molecular Formula: C10H12O
• Molecular Weight: 148.20 g/mol
• IUPAC Name: 4,4a,5,6-tetrahydro-3H-naphthalen-2-one
• InChI: InChI=1S/C10H12O/c11-10-6-5-8-3-1-2-4-9(8)7-10/h2,4,7-8H,1,3,5-6H2
• InChI Key: DXIKCYRJHPXRGV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CCC(=O)C=C2C=C1

Description

4,4a,5,6-Tetrahydro-2(3H)-naphthalenone (CAS: See COA

Comparison with Similar Compounds

Comparison with Similar Compounds

Naphthalenones exhibit diverse biological and physicochemical properties depending on their hydrogenation levels, substituents, and stereochemistry. Below is a comparative analysis of 4,4a,5,6-Tetrahydro-2(3H)-naphthalenone and its structural analogs:

Table 1: Structural and Functional Comparison of Naphthalenone Derivatives

Compound Name	Substituents	Hydrogenation Level	Key Properties	Source (Evidence ID)
4,4a,5,6-Tetrahydro-2(3H)-naphthalenone	None	4,4a,5,6-tetrahydro	Antioxidant, cytotoxic; natural occurrence (0.77% in Pavetta crassicaulis)
4a-Methyl-4,4a,5,6,7,8-hexahydro-2(3H)-naphthalenone	4a-methyl	Hexahydro	Favorable pharmacokinetics, non-toxic, drug-like candidate
4,4a,5,6,7,8-Hexahydro-5-hydroxy-4a-methyl-2(3H)-naphthalenone	5-hydroxy, 4a-methyl	Hexahydro	Synthetic intermediate; prepared via Nazarov cyclization
4,4a,5,6,7,8-Hexahydro-4a,5-dimethyl-2(3H)-naphthalenone	4a,5-dimethyl	Hexahydro	Key intermediate in (−)-dehydrofukinone synthesis; stereospecific preparation
1-Methyl-4,4a,5,6,7,8-hexahydro-2(3H)-naphthalenone	1-methyl	Hexahydro	Synthetic derivative; limited biological data
7-Isopropenyl-1,4a-dimethyl-4,4a,5,6,7,8-hexahydro-2(3H)-naphthalenone	1,4a-dimethyl, 7-isopropenyl	Hexahydro	Major volatile in Cyperus extract (higher concentration)

Key Observations:

Its natural occurrence in plants suggests ecological roles in defense mechanisms . Hexahydro derivatives (e.g., 4a-methyl and 4a,5-dimethyl) are more saturated, enhancing stability and drug-likeness. For instance, 4a-methyl-hexahydro-naphthalenone satisfies Lipinski’s rule of five, lacks toxicity, and shows promise as a drug candidate .

Substituent Effects: Methyl groups (e.g., 4a-methyl) improve pharmacokinetic profiles by increasing lipophilicity and metabolic stability . Hydroxyl groups (e.g., 5-hydroxy-4a-methyl) introduce polarity, making the compound a versatile synthetic intermediate for eremophilane sesquiterpenes . Chlorination (e.g., 1-chloro-hexahydro-naphthalenone) alters electronic properties, though biological data for such derivatives are scarce .

Structural modifications, such as methylation, may mitigate these risks .

Synthetic Accessibility: Hexahydro derivatives are more commonly synthesized due to their utility in natural product synthesis. For example, Nazarov and Gurvich’s method for 5-hydroxy-4a-methyl-naphthalenone involves cyclization of tetrahydro-naphthalenedione , while Schenato et al. developed stereospecific routes for dimethyl analogs .

Q & A

Basic Synthesis and Purification Methods

Q: What are the established synthetic routes for 4,4a,5,6-Tetrahydro-2(3H)-naphthalenone, and how do traditional methods compare to modern catalytic approaches? A: Traditional methods involve cyclization of ketones or dihydroxylation of naphthalene derivatives. For example, Nazarov and Gurvich (1958) synthesized a methyl-substituted derivative via acid-catalyzed cyclization of a tetrahydro-naphthalenedione precursor . Modern approaches emphasize enantioselective catalysis, such as asymmetric hydrogenation using chiral ligands (e.g., Rhodium-BINAP complexes) to control stereochemistry at the 4a position . Key considerations include solvent selection (e.g., ethanol/water mixtures for solubility) and purification via column chromatography (silica gel, hexane/ethyl acetate gradient).

Physicochemical Characterization Techniques

Q: Which analytical methods are most reliable for characterizing the purity and structure of 4,4a,5,6-Tetrahydro-2(3H)-naphthalenone? A:

• Mass Spectrometry (MS): Electron ionization (EI-MS) identifies molecular ions (e.g., m/z 150.22 for C₁₀H₁₄O) and fragmentation patterns (e.g., loss of CO at m/z 122) .
• Nuclear Magnetic Resonance (NMR): ¹H NMR distinguishes equatorial/axial protons (δ 1.2–2.8 ppm for cyclohexenyl hydrogens) and ketone environments (δ 2.1–2.3 ppm) .
  
• Infrared (IR) Spectroscopy: Confirms carbonyl stretching (~1710 cm⁻¹) and C-H bending in cyclic systems .

Property	Value	Method/Source
Molecular Weight	150.22 g/mol	PubChem
Boiling Point	428.2 K (0.023 bar)	NIST
LogP (Octanol-Water)	2.3 ± 0.2	Joback/Crippen

Advanced: Stereochemical Analysis and Resolution

Q: How can researchers resolve enantiomers of substituted derivatives (e.g., 4a-methyl variants) and assign absolute configurations? A: Chiral chromatography (e.g., Chiralcel OD-H column) separates enantiomers, while X-ray crystallography or electronic circular dichroism (ECD) assigns configurations. For example, Brown and Stein (2023) confirmed the (R)-configuration of 4a-methyl derivatives using ECD spectra correlated with density functional theory (DFT) calculations . Synthetic intermediates like (−)-dehydrofukinone require asymmetric induction via chiral auxiliaries (e.g., Evans oxazolidinones) .

Computational Modeling for Reactivity Prediction

Q: What computational strategies predict regioselectivity in electrophilic additions to 4,4a,5,6-Tetrahydro-2(3H)-naphthalenone? A: DFT calculations (e.g., B3LYP/6-311+G(d,p)) model transition states to predict reactivity. For instance, the ketone’s α,β-unsaturated system favors conjugate additions (e.g., Michael addition) at the C5 position due to lower activation energy (ΔG‡ ≈ 18 kcal/mol) . Molecular electrostatic potential (MEP) maps identify nucleophilic sites (e.g., C4a) for functionalization .

Biological Activity Screening and Mechanisms

Q: What methodologies are used to evaluate the compound’s bioactivity, and how do structural modifications enhance efficacy? A:

• In Vitro Assays: Antibacterial activity is tested via microdilution (MIC against Pseudomonas aeruginosa), with IC₅₀ values reported for methyl-substituted derivatives (e.g., 24 μg/mL) .
• Enzyme Inhibition: Molecular docking (AutoDock Vina) screens interactions with targets like cytochrome P450, where the ketone group hydrogen-bonds to active-site residues (e.g., Thr309) .
• SAR Studies: Adding hydroxyl or methyl groups at C4a increases antioxidant activity (DPPH scavenging, EC₅₀ ~ 35 μM) by enhancing radical stabilization .

Data Contradictions in Synthetic Yields

Q: How should researchers address discrepancies in reported yields for catalytic hydrogenation of this compound? A: Variability arises from catalyst loading (e.g., 5% Pd/C vs. 10% Pd/C) and substrate purity. For example, Aldrich (1990) reported 75% yield under 2 bar H₂ , while Nazarov (1958) achieved 60% due to incomplete reduction of dienes. Mitigation strategies include pre-purifying substrates via recrystallization and optimizing reaction time (TLC monitoring) .

Stability and Storage Recommendations

Q: What conditions prevent degradation of 4,4a,5,6-Tetrahydro-2(3H)-naphthalenone during long-term storage? A: The compound is sensitive to light and oxygen. Store under argon at −20°C in amber vials. Degradation products (e.g., epoxides) form via autoxidation, detectable by GC-MS as peaks at m/z 166 (M⁺+16) . Stabilizers like BHT (0.01% w/w) inhibit radical chain reactions .

Advanced: Isotopic Labeling for Metabolic Studies

Q: How can deuterium or ¹³C labeling at specific positions track metabolic pathways in vivo? A: Catalytic deuteration (D₂, PtO₂ catalyst) selectively labels C7 and C8 positions. ¹³C labeling at C4a is achieved via Claisen condensation with ¹³C-acetate. LC-MS/MS traces labeled metabolites (e.g., hydroxylated derivatives) in rat hepatocyte models .

Comparative Analysis with Structural Analogues

Q: How does the bioactivity of 4,4a,5,6-Tetrahydro-2(3H)-naphthalenone compare to its hexahydro or fully aromatic counterparts? A: The partially saturated system exhibits higher solubility (LogP 2.3 vs. 3.1 for naphthalenone) and weaker cytotoxicity (IC₅₀ > 100 μM vs. 50 μM for naphthalene derivatives) due to reduced aromatic interactions. Hexahydro variants show enhanced antifungal activity (e.g., 80% inhibition of Candida albicans at 50 μg/mL) .

Scaling Challenges in Multigram Synthesis

Q: What pitfalls occur when scaling up the synthesis from milligram to gram quantities, and how are they resolved? A: Exothermic cyclization steps require temperature control (jacketed reactors) to avoid dimerization. Pilot-scale hydrogenation (Parr reactor) optimizes H₂ pressure (3–5 bar) for consistent conversion. Continuous-flow systems minimize byproducts (e.g., <5% over 24 hours) .